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Introduction

Calcium ions (Ca2+) are ubiquitous intracellular second messengers that play a critical role in
regulating a vast array of cellular processes, including gene transcription, cell proliferation,
apoptosis, and neurotransmission.[1] The concentration of free cytosolic calcium is tightly
regulated and maintained at a very low level in resting cells. Upon stimulation, various signaling
pathways can trigger a rapid and transient increase in intracellular calcium concentration, either
through release from intracellular stores like the endoplasmic reticulum or through influx from
the extracellular environment via ion channels.[2][3][4]

This document provides a detailed protocol for a cell-based calcium influx assay, a fundamental
tool for studying G-protein coupled receptors (GPCRSs), ion channels, and other cell surface
receptors, as well as for screening compound libraries in drug discovery. While a specific
protocol designated "MSK-195" was not identified in publicly available literature, the following
represents a comprehensive and widely applicable methodology synthesized from established
laboratory practices.

Principle of the Assay

This protocol utilizes a fluorescent calcium indicator dye that can be loaded into cells. These
dyes exhibit a significant change in their fluorescent properties upon binding to free calcium
ions. The change in fluorescence intensity is directly proportional to the intracellular calcium
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concentration and can be measured in real-time using a fluorescence plate reader or flow
cytometer.[5][6] This allows for the kinetic monitoring of calcium mobilization in response to
receptor agonists or antagonists.

Signaling Pathway: GPCR-Mediated Calcium Influx

A common pathway leading to intracellular calcium increase involves the activation of Gg-
coupled GPCRs. The diagram below illustrates this signaling cascade.
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Preparation

1. Seed Cells in
96-well Plate

2. Incubate for 24h
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5. Incubate for 1h
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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